Cas no 72985-50-3 (3-(Trifluoromethyl)isatoic anhydride)

• Product Name: 3-(Trifluoromethyl)isatoic anhydride
• CAS No: 72985-50-3
• MF: C₉H₄F₃NO₃
• MW: 231.128172874451
• MDL: MFCD18251388
• CID: 3029816
• PubChem ID: 12592798
• Update Time: 2025-05-18

3-(Trifluoromethyl)isatoic anhydride Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)isatoic anhydride
• EN300-384092
• 8-(Trifluoromethyl)-2H-3,1-benzoxazine-2,4(1H)-dione
• CS-0247982
• MFCD18251388
• 72985-50-3
• PS-10614
• DTXSID701217841
• 8-(trifluoromethyl)-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
• 8-(trifluoromethyl)-1H-benzo[d][1,3]oxazine-2,4-dione
• AKOS012410244
• 8-(TRIFLUOROMETHYL)-1H-3,1-BENZOXAZINE-2,4-DIONE
• Z1094719200

• MDL： MFCD18251388
• Inchi： 1S/C9H4F3NO3/c10-9(11,12)5-3-1-2-4-6(5)13-8(15)16-7(4)14/h1-3H,(H,13,15)
• InChI Key： FWLOMSMDWVUGDL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2C(=O)OC(NC1=2)=O)(F)F

Computed Properties

• Exact Mass: 231.01432748Da
• Monoisotopic Mass: 231.01432748Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 3-(Trifluoromethyl)isatoic anhydride

Comprehensive Overview of 3-(Trifluoromethyl)isatoic Anhydride (CAS No. 72985-50-3): Properties, Applications, and Industry Insights

3-(Trifluoromethyl)isatoic anhydride (CAS No. 72985-50-3) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. The presence of the trifluoromethyl group (-CF₃) enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This article delves into its molecular characteristics, industrial relevance, and emerging trends, addressing common queries such as "synthesis of 3-(Trifluoromethyl)isatoic anhydride" and "uses of CAS 72985-50-3."

The compound's molecular formula, C₉H₄F₃NO₃, highlights its compact yet functional design, with a molecular weight of 231.13 g/mol. Its isatoic anhydride core coupled with the trifluoromethyl substituent contributes to its stability and solubility in polar organic solvents, a feature often explored in "high-performance material design." Researchers frequently investigate its role in heterocyclic compound synthesis, particularly for constructing pharmacologically active scaffolds.

In the pharmaceutical sector, 3-(Trifluoromethyl)isatoic anhydride serves as a precursor for drug candidates targeting metabolic disorders and CNS diseases. Its fluorine-rich structure aligns with the growing demand for fluorinated APIs (Active Pharmaceutical Ingredients), a trend driven by their enhanced bioavailability and metabolic stability. Recent studies also explore its utility in covalent inhibitors, addressing queries like "how to modify 3-(Trifluoromethyl)isatoic anhydride for drug discovery."

Beyond pharmaceuticals, this compound finds niche applications in agrochemical formulations, where its derivates act as herbicides or pesticide intermediates. The trifluoromethyl group improves lipophilicity, aiding in pest membrane penetration—a topic often searched as "role of CF3 in agrochemicals." Additionally, its use in advanced polymer coatings and electronic materials underscores its cross-industry appeal.

From a synthetic perspective, 72985-50-3 is typically prepared via cyclization reactions of ortho-substituted benzoic acids, a process optimized for high-yield production. Environmental and regulatory considerations have spurred interest in "green synthesis methods for trifluoromethylated compounds," with researchers exploring catalytic approaches to minimize waste. Safety data sheets (SDS) emphasize standard lab precautions, though it is not classified as hazardous under major regulatory frameworks.

Market analysts note rising demand for 3-(Trifluoromethyl)isatoic anhydride, fueled by expanding R&D in fluorine chemistry and precision agriculture. Suppliers often highlight its batch consistency and purity grades (e.g., >98%), addressing buyer concerns about "reliable CAS 72985-50-3 suppliers." Storage recommendations typically include anhydrous conditions and protection from light to preserve stability.

In conclusion, 3-(Trifluoromethyl)isatoic anhydride (CAS No. 72985-50-3) exemplifies the intersection of structural innovation and applied chemistry. Its multifaceted roles—from enabling next-gen therapeutics to enhancing crop protection—make it a compound of enduring scientific and commercial interest. Future developments may focus on scalable synthesis and novel derivatives, further solidifying its industrial significance.